Cas no 61362-33-2 (Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)-)

Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)- structure
61362-33-2 structure
Product Name:Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)-
CAS No:61362-33-2
MF:C15H24O4S
MW:300.413663864136
CID:482344
PubChem ID:71396527
Update Time:2025-04-19

Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneethanol, 2,2-dimethyl-, 4-methylbenzenesulfonate, (R)-
    • 2-[(1R)-2,2-dimethylcyclobutyl]ethanol,4-methylbenzenesulfonic acid
    • 4-Methylbenzene-1-sulfonic acid--2-[(1R)-2,2-dimethylcyclobutyl]ethan-1-ol (1/1)
    • DTXSID20818088
    • 61362-33-2
    • Inchi: 1S/C8H16O.C7H8O3S/c1-8(2)5-3-7(8)4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h7,9H,3-6H2,1-2H3;2-5H,1H3,(H,8,9,10)/t7-;/m1./s1
    • InChI Key: PAYNFJAWROTYRJ-OGFXRTJISA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.OCC[C@H]1CCC1(C)C

Computed Properties

  • Exact Mass: 300.13962
  • Monoisotopic Mass: 300.13953042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6
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